2-(Cyclopropylmethoxy)-6-fluorophenol

• Molecular Formula: C10H11FO2
• Molecular Weight: 182.19 g/mol
• IUPAC Name: 2-(cyclopropylmethoxy)-6-fluorophenol
• InChI: InChI=1S/C10H11FO2/c11-8-2-1-3-9(10(8)12)13-6-7-4-5-7/h1-3,7,12H,4-6H2
• InChI Key: BGTULQDRKMYEAY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=C(C(=CC=C2)F)O

Description

2-(Cyclopropylmethoxy)-6-fluorophenol is a fluorinated phenolic compound featuring a cyclopropylmethoxy group at the 2-position and a fluorine atom at the 6-position of the aromatic ring. This compound’s design likely aims to balance metabolic stability and target binding, leveraging the cyclopropyl group’s resistance to oxidative degradation and fluorine’s electronegative properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclopropylmethoxy)-6-fluorophenol typically involves the following steps:

Starting Material: The synthesis begins with a suitable phenol derivative.

Introduction of the Cyclopropylmethoxy Group: This step involves the reaction of the phenol derivative with cyclopropylmethyl bromide in the presence of a base such as potassium carbonate.

Industrial Production Methods

In an industrial setting, the production of 2-(Cyclopropylmethoxy)-6-fluorophenol may involve continuous flow reactors to ensure precise control over reaction conditions and to enhance yield and purity. The use of automated systems can also help in scaling up the production process efficiently.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclopropylmethoxy)-6-fluorophenol can undergo various types of chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The compound can be reduced to form cyclopropylmethoxy-6-fluorocyclohexanol.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) is a common method.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of cyclopropylmethoxy-6-fluorocyclohexanol.

Substitution: Formation of substituted phenols with various functional groups.

Scientific Research Applications

2-(Cyclopropylmethoxy)-6-fluorophenol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound in various biological assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of advanced materials with specific properties, such as coatings and polymers.

Mechanism of Action

The mechanism of action of 2-(Cyclopropylmethoxy)-6-fluorophenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with biological macromolecules, while the fluorine atom can enhance the compound’s lipophilicity and metabolic stability. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Key Observations:

Roflumilast: The 3-cyclopropylmethoxy group in roflumilast contributes to its potency (IC₅₀ = 0.8 nM) and selectivity for PDE4 over other phosphodiesterases. The adjacent difluoromethoxy group further enhances lipophilicity and target binding .

Betaxolol: The cyclopropylmethoxyethyl group in betaxolol extends its half-life and beta-1 receptor selectivity . While the target compound lacks the ethyl spacer, its phenol group may offer hydrogen-bonding capabilities akin to betaxolol’s ethanolamine moiety.

Piclamilast vs. Rolipram : Piclamilast’s IC₅₀ (2–13 nM) surpasses rolipram’s (10–600 nM), highlighting the importance of substituent positioning. The target compound’s 2- and 6-substituents may similarly optimize spatial interactions in enzyme binding pockets .

Simpler Fluorophenols: 2-Fluoro-6-methoxy-4-methylphenol demonstrates that fluorine and alkoxy groups at adjacent positions can influence steric and electronic properties. Replacing methoxy with cyclopropylmethoxy in the target compound likely enhances metabolic stability and membrane permeability.

Hypothetical Pharmacological Profile

Based on structural analogs:

• PDE4 Inhibition Potential: The cyclopropylmethoxy-fluorine motif may mimic roflumilast’s pharmacophore, suggesting PDE4 inhibitory activity at nanomolar concentrations.
• Anti-inflammatory Effects: Fluorophenols often exhibit anti-inflammatory properties via COX-2 inhibition; the target compound’ hydroxyl group could mediate this .
• Beta-Blocker Activity: Unlikely, as betaxolol’s efficacy requires a phenoxypropanolamine backbone absent here .